Cas no 108747-49-5 (3-cyano-3-methylpropanoic acid)

3-cyano-3-methylpropanoic acid structure

108747-49-5 structure

Product Name:3-cyano-3-methylpropanoic acid

CAS No:108747-49-5

Molecular Formula:C₅H₇NO₂

Molecular Weight:113.114581346512

MDL:MFCD19228738

CID:4679547

PubChem ID:21885602

3-cyano-3-methylpropanoic acid Properties

Names and Identifiers

- ss-Cyanbuttersaure
- 3-cyanobutanoic acid
- 3-cyano-butyric acid
- 3-cyano-3-methylpropanoic acid
- F86267
- EN300-200318
- MFCD19228738
- PS-20182
- SCHEMBL1395015
- AKOS006379017
- DTXSID20901025
- 108747-49-5
- NoName_74
- MDL： MFCD19228738
- InChIKey： AGGHAYYWRVLIQO-UHFFFAOYSA-N
- Inchi： 1S/C5H7NO2/c1-4(3-6)2-5(7)8/h4H,2H2,1H3,(H,7,8)
- SMILES： OC(CC(C#N)C)=O

Computed Properties

Exact Mass: 113.047678466g/mol
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 2
Monoisotopic Mass: 113.047678466g/mol
Heavy Atom Count: 8
Complexity: 133
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 0
Topological Polar Surface Area: 61.1

3-cyano-3-methylpropanoic acid Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
1PlusChem	1P01B8RV-100mg	3-cyano-3-methylpropanoic acid	108747-49-5	0.00%	100mg	$220.00
A2B Chem LLC	AW03403-100mg	3-cyano-3-methylpropanoic acid	108747-49-5	95%	100mg	$241.00	2024-04-20
Aaron	AR01B907-100mg	3-cyano-3-methylpropanoic acid	108747-49-5		100mg	$252.00
Enamine	EN300-200318-0.05g	3-cyano-3-methylpropanoic acid	108747-49-5		0.05g	$660.0	2023-09-16
eNovation Chemicals LLC	Y1318006-100mg	3-cyanobutanoic acid	108747-49-5	97%	100mg	$270	2024-07-21
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1682592-100mg	3-Cyanobutanoic acid	108747-49-5	98%	100mg	￥2508.00

3-cyano-3-methylpropanoic acid Related Literature

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6. Tuning the electronic properties of hexanuclear cobalt sulfide superatoms via ligand substitution†

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7. Fe-Catalyzed insertion of fluoromethylcarbenes generated from sulfonium salts into X–H bonds (X = Si, C, P)†

Yaya Duan,Jin-Hong Lin,Ji-Chang Xiao,Yu-Cheng Gu Org. Chem. Front., 2017,4, 1917-1920
8. Largely enhanced energy storage capability of a polymer nanocomposite utilizing a core-satellite strategy†

Mingkun Wang,Jianwen Chen,Bo Shen,Jinjun Liu,Jiwei Zhai Nanoscale, 2018,10, 16621-16629
9. Comprehensive studies of continuous flow reversible addition–fragmentation chain transfer copolymerization and its application for photoimaging materials†

Jiyeong Yeo,Jihoon Woo,Seungyeon Choi,Kiyoung Kwon,Myungwoong Kim Polym. Chem., 2022,13, 4535-4546
10. Towards new proton exchange membrane materials with enhanced performance via RAFT polymerization†

Gökçe Çelik,Murat Barsbay,Olgun Güven Polym. Chem., 2016,7, 701-714

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